Cas no 792952-51-3 (2-Chloro-4-hydroxy-5-nitrobenzoic acid)

2-Chloro-4-hydroxy-5-nitrobenzoic acid structure
792952-51-3 structure
Product Name:2-Chloro-4-hydroxy-5-nitrobenzoic acid
CAS No:792952-51-3
MF:C7H4ClNO5
MW:217.563361167908
CID:1028965
Update Time:2024-10-27

2-Chloro-4-hydroxy-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-hydroxy-5-nitrobenzoic acid
    • 2-Chlor-4-hydroxy-5-nitro-benzoesaeure
    • 2-chloro-4-hydroxy-5-nitro-benzoic acid
    • M-1981
    • 2-Chloro-4-hydroxy-5-nitrobenzoic acid (ACI)
    • Inchi： 1S/C7H4ClNO5/c8-4-2-6(10)5(9(13)14)1-3(4)7(11)12/h1-2,10H,(H,11,12)
    • InChI Key： POXKNUFPZVKHIL-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Cl)=CC(O)=C([N+](=O)[O-])C=1)O

Computed Properties

  • Exact Mass: 216.97800
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 103.35000
  • LogP: 2.17520

2-Chloro-4-hydroxy-5-nitrobenzoic acid Security Information

2-Chloro-4-hydroxy-5-nitrobenzoic acid Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

2-Chloro-4-hydroxy-5-nitrobenzoic acid Pricemore >>

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2-Chloro-4-hydroxy-5-nitrobenzoic acid Production Method

Production Method 1

855471-35-1 855471-35-1
792952-51-3 792952-51-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Copper oxide (Cu2O) ,  L-chiro-Inositol, 1-O-methyl- Solvents: Water ;  6 h, 90 °C; 90 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Copper and L-(-)-quebrachitol catalyzed hydroxylation and amination of aryl halides under air
Liang, Xinjie; Li, Hui; Du, Fangyu; Zhang, Yongsheng; Dong, Jinhua; et al, Tetrahedron Letters, 2020, 61(33),

2-Chloro-4-hydroxy-5-nitrobenzoic acid Raw materials

2-Chloro-4-hydroxy-5-nitrobenzoic acid Preparation Products

2-Chloro-4-hydroxy-5-nitrobenzoic acid Related Literature

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